molecular formula C9H4BrF7 B8611984 1-Bromo-3-(heptafluoropropyl)benzene CAS No. 53104-06-6

1-Bromo-3-(heptafluoropropyl)benzene

Cat. No. B8611984
CAS RN: 53104-06-6
M. Wt: 325.02 g/mol
InChI Key: KWBCPLOUPVMESF-UHFFFAOYSA-N
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Description

1-Bromo-3-(heptafluoropropyl)benzene is a useful research compound. Its molecular formula is C9H4BrF7 and its molecular weight is 325.02 g/mol. The purity is usually 95%.
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properties

CAS RN

53104-06-6

Molecular Formula

C9H4BrF7

Molecular Weight

325.02 g/mol

IUPAC Name

1-bromo-3-(1,1,2,2,3,3,3-heptafluoropropyl)benzene

InChI

InChI=1S/C9H4BrF7/c10-6-3-1-2-5(4-6)7(11,12)8(13,14)9(15,16)17/h1-4H

InChI Key

KWBCPLOUPVMESF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Br)C(C(C(F)(F)F)(F)F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

First meta-bromo(heptafluoropropyl)benzene is prepared as follows. 12 g (0.04 mole) of antimony pentachloride are added to 389 g (1.58 mole) of heptafluoropropylbenzene and then, with intensive stirring, 41 ml (0.79 mole) of bromine are added in drops within an hour with simultaneously cooling the reaction mixture on a water bath. The temperature of the reaction mixture is maintained at 26° C maximum. After adding all the bromine, the reaction mixture is given another stirring for 15 minutes. In the course of the entire bromination reaction, dry chlorine is passed into the reaction mixture at a rate of 3 liters per hour. On completion of the reaction, for binding the unreacted bromine, the reaction mixture is poured into 500 ml of water containing 25 ml of saturated solution of sodium bisulphite. The reaction product is distilled with steam, neutralized with a 5 percent solution of sodium hydroxide dried over calcined calcium chloride, and rectified. The yield of meta-bromo(heptafluoropropyl)benzene is 447.2 g (87 percent of theory).
Quantity
12 g
Type
reactant
Reaction Step One
Name
heptafluoropropylbenzene
Quantity
389 g
Type
reactant
Reaction Step One
Quantity
41 mL
Type
reactant
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three
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0 (± 1) mol
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reactant
Reaction Step Four
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0 (± 1) mol
Type
reactant
Reaction Step Five
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0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Quantity
500 mL
Type
solvent
Reaction Step Six

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